Cas no 62269-24-3 (Phosphonic acid, [2-oxo-1-(2-propenyl)heptyl]-, diethyl ester)

• Product name: Phosphonic acid, [2-oxo-1-(2-propenyl)heptyl]-, diethyl ester
• CAS No: 62269-24-3
• MF: C₁₄H₂₇O₄P
• MW: 290.335545778275
• CID: 451650
• PubChem ID: 71388069

Phosphonic acid, [2-oxo-1-(2-propenyl)heptyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [2-oxo-1-(2-propenyl)heptyl]-, diethyl ester
• 4-diethoxyphosphoryldec-1-en-5-one
• Diethyl (5-oxodec-1-en-4-yl)phosphonate
• DTXSID40810145
• 62269-24-3

• Inchi： InChI=1S/C14H27O4P/c1-5-9-10-12-13(15)14(11-6-2)19(16,17-7-3)18-8-4/h6,14H,2,5,7-12H2,1,3-4H3
• InChI Key： NZBGJAJBARHESM-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)C(CC=C)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 290.16481
• Monoisotopic Mass: 290.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3

Experimental Properties

• PSA: 52.6
• LogP: 4.34660